1-Fluoro-3,5-dimethoxybenzene

• IUPAC Name: 1-fluoro-3,5-dimethoxybenzene
• InChI: InChI=1S/C8H9FO2/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,1-2H3
• InChI Key: IWFKMNAEFPEIOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)F)OC
• Molecular Formula: C8H9FO2
• DSSTOX Substance ID: DTXSID90378962
• Molecular Weight: 156.15 g/mol
• CAS RN: 52189-63-6

Description

1-Fluoro-3,5-dimethoxybenzene is used in the preparation of 5-fluoro-benzene-1,3-diol using reagents like tetrabutylammonium iodide and boron trichloride.

Synthesis Analysis

1-Fluoro-3,5-dimethoxybenzene can be synthesized from commercial 2-fluoro-1,4-dimethoxybenzene with nitric acid. The reaction of arenes involves the formation of a sigma-bond to the benzene ring by the electrophile, generating a positively charged benzenonium intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular formula of 1-Fluoro-3,5-dimethoxybenzene is C8H9FO2. It has an average mass of 156.154 Da and a monoisotopic mass of 156.058655 Da.

Chemical Reactions Analysis

In the context of aromatic rings, the principal types of reactions involving 1-Fluoro-3,5-dimethoxybenzene are substitution, addition, and oxidation. For instance, it undergoes a 1:3 reaction with TaF5 in chloroform at 40-50°C to afford long-lived radical cation salts.

Physical And Chemical Properties Analysis

1-Fluoro-3,5-dimethoxybenzene is a liquid at room temperature. It has a refractive index of 1.503 (lit.), a boiling point of 88 °C/6 mmHg (lit.), and a density of 1.171 g/mL at 25 °C (lit.).

Scientific Research Applications

Organic Synthesis

1-Fluoro-3,5-dimethoxybenzene: is a valuable building block in organic synthesis. It is used in the preparation of various organic compounds due to its reactive fluorine atom and methoxy groups. .

Pharmaceutical Research

In pharmaceutical research, 1-Fluoro-3,5-dimethoxybenzene serves as a precursor in the development of fluorinated compounds. .

Material Science

The compound’s properties are also explored in material science. .

Analytical Chemistry

1-Fluoro-3,5-dimethoxybenzene: is used as a standard or reference compound in various analytical chemistry techniques. .

Agrochemical Studies

This compound finds applications in agrochemical studies, particularly in the synthesis of fluorine-containing pesticides. .

Environmental Research

In environmental research, 1-Fluoro-3,5-dimethoxybenzene is studied for its environmental fate and transport. .

Safety And Hazards

1-Fluoro-3,5-dimethoxybenzene causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

To a mixture of 3,5-dimethoxybenzenamine (6.12 g, 40.0 mmol) and tetrafluoroboric acid (8% solution, 70 mL) was added dropwise a solution of sodium nitrite (2.84 g, 41.2 mmol) in water (10 mL). After stirring at room temperature for 30 min, the reaction mixture was filtered. The solid was collected and washed with water (2×10 mL) and dried under high vacuum. The resulting red solid was suspended in dry hexane (50 mL) and heated to reflux for 2 hr. The mixture was filtered and the filtrate was concentrated to give the crude product as a yellow oil (3.03 g, Yield: 48.5%). MS (ESI) m/z=157 [M+H]+.

Q & A

Q1: What is significant about the synthesis method described in the research paper for producing 1-fluoro-3,5-dimethoxybenzene?

A1: The research paper describes a novel, two-step method for synthesizing 1-fluoro-3,5-dimethoxybenzene that utilizes readily available starting materials and avoids harsh reaction conditions. [] This method employs sequential iridium and copper catalysis to achieve meta-selective radiofluorination of 1,3-dimethoxybenzene. [] The use of a benchtop-friendly procedure, bypassing the need for air-sensitive techniques, makes it particularly attractive for radiolabeling applications. [] This is significant because it provides a more accessible and efficient route to produce 1-fluoro-3,5-dimethoxybenzene, particularly valuable for incorporating the fluorine-18 radioisotope.

Q2: What are the potential applications of 1-fluoro-3,5-dimethoxybenzene, especially considering its production using the described method?

A2: The efficient synthesis of 1-fluoro-3,5-dimethoxybenzene, especially when labeled with fluorine-18 using the described method, opens doors for its application in positron emission tomography (PET) imaging. [] While the compound itself might not be a drug candidate, its structure could serve as a scaffold for developing novel PET tracers. The fluorine-18 radiolabel enables tracking the tracer's distribution and behavior in biological systems, offering insights into various biological processes. This could be valuable in drug discovery, preclinical research, and potentially even in diagnostic imaging.